Cas no 89443-63-0 (1H-Indazol-5-ol, 3-[[3-(1-piperidinyl)propyl]amino]-)

• Product Name: 1H-Indazol-5-ol, 3-[[3-(1-piperidinyl)propyl]amino]-
• CAS No: 89443-63-0
• MF: C₁₅H₂₂N₄O
• MW: 274.361382961273
• CID: 600474
• PubChem ID: 13210591
• Update Time: 2025-04-19

1H-Indazol-5-ol, 3-[[3-(1-piperidinyl)propyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-5-ol, 3-[[3-(1-piperidinyl)propyl]amino]-
• 3-(3-piperidin-1-ylpropylamino)-1H-indazol-5-ol
• 3-{[3-(Piperidin-1-yl)propyl]amino}-1H-indazol-5-ol
• 89443-63-0
• SCHEMBL10368865
• DTXSID40528096

• Inchi： 1S/C15H22N4O/c20-12-5-6-14-13(11-12)15(18-17-14)16-7-4-10-19-8-2-1-3-9-19/h5-6,11,20H,1-4,7-10H2,(H2,16,17,18)
• InChI Key： KNOCSKGJVXVVSF-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(=NN2)NCCCN1CCCCC1

Computed Properties

• Exact Mass: 274.17936134g/mol
• Monoisotopic Mass: 274.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.2Ų